Cas no 1805121-99-6 (2'-Amino-3',5'-bis(trifluoromethyl)acetophenone)

• Product Name: 2'-Amino-3',5'-bis(trifluoromethyl)acetophenone
• CAS No: 1805121-99-6
• MF: C₁₀H₇F₆NO
• MW: 271.159103631973
• CID: 4984340
• Update Time: 2025-05-27

2'-Amino-3',5'-bis(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Amino-3',5'-bis(trifluoromethyl)acetophenone

• Inchi： 1S/C10H7F6NO/c1-4(18)6-2-5(9(11,12)13)3-7(8(6)17)10(14,15)16/h2-3H,17H2,1H3
• InChI Key： FQKFFUCVWUZYID-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(C)=O)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1

Additional information on 2'-Amino-3',5'-bis(trifluoromethyl)acetophenone

Comprehensive Overview of 2'-Amino-3',5'-bis(trifluoromethyl)acetophenone (CAS No. 1805121-99-6)

2'-Amino-3',5'-bis(trifluoromethyl)acetophenone (CAS No. 1805121-99-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluoromethyl groups and an amino functionality makes this compound a versatile intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing properties can enhance the bioavailability of target molecules.

The compound’s molecular structure features a ketone group adjacent to an aromatic ring, which is substituted with two trifluoromethyl groups and an amino group. This arrangement contributes to its reactivity and stability, making it a valuable building block in organic synthesis. Recent studies have explored its use in the development of fluoroquinolone analogs and other heterocyclic compounds, which are pivotal in modern medicinal chemistry.

In the context of current trends, 2'-Amino-3',5'-bis(trifluoromethyl)acetophenone aligns with the growing demand for fluorinated compounds in the pharmaceutical industry. Fluorination is a key strategy to improve the metabolic stability and lipophilicity of drug candidates, addressing challenges such as drug resistance and low bioavailability. Searches for "fluorinated drug intermediates" and "trifluoromethylated acetophenones" have surged, reflecting the compound’s relevance in cutting-edge research.

From a synthetic perspective, the compound’s CAS No. 1805121-99-6 serves as a critical identifier for researchers sourcing high-purity materials. Its synthetic routes often involve multi-step processes, including Friedel-Crafts acylation and amination reactions, which are well-documented in peer-reviewed literature. The compound’s solubility in common organic solvents like dichloromethane and dimethyl sulfoxide further enhances its utility in laboratory settings.

Environmental and regulatory considerations are also paramount when working with 2'-Amino-3',5'-bis(trifluoromethyl)acetophenone. While the compound itself is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The increasing focus on green chemistry has prompted researchers to explore catalytic methods for its synthesis, minimizing waste and energy consumption.

In summary, 2'-Amino-3',5'-bis(trifluoromethyl)acetophenone (CAS No. 1805121-99-6) represents a pivotal tool in modern synthetic chemistry, bridging the gap between academic research and industrial applications. Its role in the development of next-generation therapeutics and agrochemicals underscores its importance in the scientific community. As interest in fluorinated building blocks continues to rise, this compound is poised to remain at the forefront of innovation.